3-((1-(Benzylsulfonyl)piperidin-3-yl)oxy)pyridazine
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Description
3-((1-(Benzylsulfonyl)piperidin-3-yl)oxy)pyridazine is a useful research compound. Its molecular formula is C16H19N3O3S and its molecular weight is 333.41. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Activity
Research has focused on synthesizing new heterocycles based on sulfonamide and pyridazine derivatives due to their antimicrobial properties. For instance, the synthesis of novel heterocycles incorporating sulfonamide groups has shown significant antimicrobial activity, indicating the potential of these compounds in developing new antimicrobial agents (El‐Emary, Al-muaikel, & Moustafa, 2002).
Inhibition of Adhesion Molecules
Compounds derived from pyridazine have been evaluated for their ability to inhibit adhesion molecules such as ICAM-1, demonstrating therapeutic potential in inflammation and arthritis models. A study highlighted the potent oral inhibitory activities of piperidine carboxylic acid derivatives against neutrophil migration and leukocyte accumulation in animal models (Kaneko et al., 2004).
Reaction with Sodium Methoxide and Amines
Reactions of benzodioxinopyridazines with sodium methoxide and amines have been explored, yielding various derivatives with potential for further biological activity studies (Oishi, Sugiyama, Iwamoto, & Kato, 2004).
Antimicrobial and Antimalarial Activity
The synthesis of sulfonamide and amide derivatives incorporating piperazine and imidazo[1,2-b]pyridazine moieties has been pursued, with these compounds exhibiting antimicrobial and antimalarial activities, suggesting their usefulness in combating infectious diseases (Bhatt, Kant, & Singh, 2016).
Synthesis and Biological Evaluation as Anti-inflammatory and Analgesic Agents
Sulfonamide derivatives have been synthesized and evaluated for their anti-inflammatory and analgesic properties, offering insights into the development of new therapeutic agents for pain and inflammation management (Abbas et al., 2016).
Properties
IUPAC Name |
3-(1-benzylsulfonylpiperidin-3-yl)oxypyridazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O3S/c20-23(21,13-14-6-2-1-3-7-14)19-11-5-8-15(12-19)22-16-9-4-10-17-18-16/h1-4,6-7,9-10,15H,5,8,11-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XDXINJCNSAKKNQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)S(=O)(=O)CC2=CC=CC=C2)OC3=NN=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.